Cas no 236736-24-6 (2-(Trifluoromethyl)thiobenzylamine)

• Product Name: 2-(Trifluoromethyl)thiobenzylamine
• CAS No: 236736-24-6
• MF: C₈H₈F₃NS
• MW: 207.216031074524
• MDL: MFCD00236343
• CID: 3061044
• PubChem ID: 2777871
• Update Time: 2025-04-21

2-(Trifluoromethyl)thiobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2-[(Trifluoromethyl)thio]benzylamine
• 236736-24-6
• 2-(Trifluoromethylthio)Benzylamine
• 2-[(Trifluoromethyl)sulphanyl]benzylamine
• 843-164-6
• 1-{2-[(TRIFLUOROMETHYL)SULFANYL]PHENYL}METHANAMINE
• CS-0260662
• EN300-755467
• Benzenemethanamine, 2-[(trifluoromethyl)thio]-
• (2-((Trifluoromethyl)sulfanyl)phenyl)methanamine
• SCHEMBL2241548
• YWKFKAJMVJFHMK-UHFFFAOYSA-N
• {2-[(trifluoromethyl)sulfanyl]phenyl}methanamine
• MFCD00236343
• [2-(trifluoromethylsulfanyl)phenyl]methanamine
• 2-(Trifluoromethyl)thiobenzylamine

• MDL： MFCD00236343
• Inchi： 1S/C8H8F3NS/c9-8(10,11)13-7-4-2-1-3-6(7)5-12/h1-4H,5,12H2
• InChI Key： YWKFKAJMVJFHMK-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC=CC=1CN

Computed Properties

• Exact Mass: 207.03295492Da
• Monoisotopic Mass: 207.03295492Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.3Ų

2-(Trifluoromethyl)thiobenzylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)